Cas no 1638760-87-8 (methyl 2-(aminomethyl)cyclobutanecarboxylate)

• Product Name: methyl 2-(aminomethyl)cyclobutanecarboxylate
• CAS No: 1638760-87-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 4612120
• Update Time: 2025-10-19

methyl 2-(aminomethyl)cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(Aminomethyl)cyclobutane-1-carboxylate
• Cyclobutanecarboxylic acid, 2-(aminomethyl)-, methyl ester
• methyl 2-(aminomethyl)cyclobutanecarboxylate

• Inchi： 1S/C7H13NO2/c1-10-7(9)6-3-2-5(6)4-8/h5-6H,2-4,8H2,1H3
• InChI Key： ZUWRDCWIFSQITP-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CCC1CN

Additional information on methyl 2-(aminomethyl)cyclobutanecarboxylate

Comprehensive Overview of Methyl 2-(Aminomethyl)cyclobutanecarboxylate (CAS No. 1638760-87-8)

Methyl 2-(aminomethyl)cyclobutanecarboxylate (CAS No. 1638760-87-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This cyclobutane derivative features both an aminomethyl group and a methyl ester functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of methyl 2-(aminomethyl)cyclobutanecarboxylate", "applications of CAS 1638760-87-8", and "cyclobutane derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's cyclobutane ring contributes to its conformational rigidity, a property highly valued in medicinal chemistry for designing targeted therapeutics. Recent trends in drug development emphasize the use of strained rings like cyclobutanes to improve binding affinity and metabolic stability. Searches for "cyclobutane in peptidomimetics" and "rigid scaffolds for kinase inhibitors" align with the growing interest in this compound. Furthermore, its ester and amine functionalities allow for diverse chemical modifications, enabling applications in prodrug design and bioconjugation strategies.

From a synthetic chemistry perspective, methyl 2-(aminomethyl)cyclobutanecarboxylate serves as a key building block for heterocyclic compounds. Laboratories often explore "efficient routes to aminomethyl cyclobutanes" or "protection strategies for cyclobutane amines", highlighting the technical challenges associated with its preparation. The compound's stability under various reaction conditions makes it particularly useful for multistep synthesis, a topic frequently discussed in organic chemistry forums and publications.

In material science, researchers investigating "cyclobutane-based polymers" or "amino-functionalized small molecules for surface modification" may find this compound valuable. The aminomethyl group enables covalent attachment to substrates, while the ester moiety offers opportunities for further polymerization or crosslinking. Such applications are increasingly relevant to fields like biocompatible coatings and molecular electronics, where precise control over molecular architecture is crucial.

Quality control and analytical characterization of CAS 1638760-87-8 remain critical topics, with frequent searches for "HPLC methods for cyclobutane derivatives" and "spectral data of methyl 2-(aminomethyl)cyclobutanecarboxylate". Advanced techniques like chiral chromatography may be required when working with enantiomerically pure forms, as stereochemistry significantly impacts biological activity. This aligns with the pharmaceutical industry's focus on stereoselective synthesis and quality-by-design principles.

Environmental and safety considerations for handling methyl 2-(aminomethyl)cyclobutanecarboxylate are often queried as "green chemistry approaches for cyclobutane synthesis". While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. The compound's biodegradation profile and potential eco-friendly derivatives represent emerging research areas, particularly for sustainable pharmaceutical manufacturing.

The commercial availability of CAS 1638760-87-8 through specialty chemical suppliers has expanded in recent years, with procurement-related searches including "bulk suppliers of aminomethyl cyclobutanecarboxylates" and "custom synthesis of strained ring compounds". Pricing trends and scale-up challenges for such structurally complex intermediates remain active discussion points in process chemistry circles.

Future research directions may explore the compound's utility in click chemistry applications or as a precursor for fluorinated analogs, addressing current interests in PET imaging probes and metabolic tracer development. The continued evolution of structure-activity relationship studies ensures ongoing relevance for this cyclobutane derivative across multiple scientific disciplines.